Cas no 2180-05-4 (2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-)
2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- is a sulfur-containing heterocyclic compound characterized by its thiazolethione core and a tert-butyl substituent at the 4-position. This structure imparts stability and reactivity, making it useful in organic synthesis and coordination chemistry. The compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-rich thione group enables chelation with metal ions, facilitating applications in catalysis and material science. The tert-butyl group enhances steric hindrance, improving selectivity in certain reactions. This compound is typically handled under inert conditions due to its sensitivity to oxidation. Its purity and well-defined structure ensure reproducibility in research and industrial applications.

2180-05-4 structure
Product name:2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-
2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiazolethione,4-(1,1-dimethylethyl)-
- 4-TERT-BUTYL-THIAZOLE-2-THIOL
- 4-(tert-butyl)-1,3-thiazole-2-thiol
- 4-t-butyl-2-mercaptothiazole
- 4-tert-Butyl-2,3-dihydro-1,3-thiazol-2-thion
- 4-tert-Butyl-2,3-dihydrothiazol-2-thion
- 4-tert-butyl-3H-thiazole-2-thione
- 5-tert. Butyl-thiazolin-thion(2)
- EN300-7151065
- AT15099
- LORVDQSPQDOFQN-UHFFFAOYSA-N
- 4-tert-butyl-2,3-dihydro-1,3-thiazole-2-thione
- AB-601/30963027
- AKOS006279210
- 2180-05-4
- FT-0686384
- 4-tert-butyl-3H-1, 3-thiazole-2-thione
- 4-tert-Butyl-2-thiazolethiol
- 4-tert-butylthiazole-2-thiol
- SCHEMBL51107
- 4-(TERT-BUTYL)THIAZOLE-2-THIOL
- 4-tert-butyl-1,3-thiazole-2(3H)-thione
- 4-tert-butyl-3H-1,3-thiazole-2-thione
- CS-0272610
- 4-tert-Butyl-2-mercaptothiazole
- DTXSID80356436
- DB-045701
-
- MDL: MFCD03789241
- Inchi: InChI=1S/C7H11NS2/c1-7(2,3)5-4-10-6(9)8-5/h4H,1-3H3,(H,8,9)
- InChI Key: LORVDQSPQDOFQN-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CSC(=N1)S
Computed Properties
- Exact Mass: 173.03300
- Monoisotopic Mass: 173.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.18
- Melting Point: 169-171°C
- Boiling Point: 169 °C
- Flash Point: 98.2°C
- Refractive Index: 1.611
- PSA: 79.93000
- LogP: 2.72930
- Solubility: Not determined
2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-284444-100 mg |
4-tert-Butyl-thiazole-2-thiol, |
2180-05-4 | 100MG |
¥1,128.00 | 2023-07-11 | ||
Fluorochem | 009922-1g |
4-tert-Butyl-thiazole-2-thiol |
2180-05-4 | 98% | 1g |
£97.00 | 2022-03-01 | |
A2B Chem LLC | AF31133-20mg |
4-TERT-BUTYL-THIAZOLE-2-THIOL |
2180-05-4 | 95% | 20mg |
$237.00 | 2024-04-20 | |
SHENG KE LU SI SHENG WU JI SHU | sc-284444A-1g |
4-tert-Butyl-thiazole-2-thiol, |
2180-05-4 | 1g |
¥2632.00 | 2023-09-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-284444-100mg |
4-tert-Butyl-thiazole-2-thiol, |
2180-05-4 | 100mg |
¥1128.00 | 2023-09-05 | ||
A2B Chem LLC | AF31133-100mg |
4-TERT-BUTYL-THIAZOLE-2-THIOL |
2180-05-4 | 95% | 100mg |
$298.00 | 2024-04-20 | |
SHENG KE LU SI SHENG WU JI SHU | sc-284444A-1 g |
4-tert-Butyl-thiazole-2-thiol, |
2180-05-4 | 1g |
¥2,632.00 | 2023-07-11 | ||
A2B Chem LLC | AF31133-50mg |
4-TERT-BUTYL-THIAZOLE-2-THIOL |
2180-05-4 | 95% | 50mg |
$268.00 | 2024-04-20 | |
A2B Chem LLC | AF31133-10mg |
4-TERT-BUTYL-THIAZOLE-2-THIOL |
2180-05-4 | 95% | 10mg |
$225.00 | 2024-04-20 |
2(3H)-Thiazolethione,4-(1,1-dimethylethyl)- Related Literature
-
Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
-
Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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